Cas no 20559-16-4 (1-Myristoyl-sn-glycero-3-phosphocholine)

• Product Name: 1-Myristoyl-sn-glycero-3-phosphocholine
• CAS No: 20559-16-4
• MF: C₂₂H₄₆NO₇P
• MW: 467.576908588409
• MDL: MFCD00036902
• CID: 253294
• PubChem ID: 24896439
• Update Time: 2025-06-13

1-Myristoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (7R)-
• 1-myristoyl-2-hydroxy-sn-glycero-3-phosphocholine
• [(2R)-2-hydroxy-3-tetradecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-MYRISTOYL-2-HYDROXY-SN-GLYCERO-3-PHOSPHATIDYLCHOLINE
• 1-Myristoyl-sn-glycero-3-phosphocholine
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-...
• 1-tetradecanoyl-sn-glycero-3-phosphocholine
• 3-sn-Lysophosphatidylcholine
• A-lysolecithin
• A-Myristoyl-
• LMPC
• lyso-1-myristoyl-sn-glycero-3-phosphocholine
• Lysolecithin,tetradecanoyl
• lysomyristoyl phosphatidylcholine
• 1-tetradecanoyl-sn-glycero-3-phosphocholine; PC(14:0/0:0)
• M-lysoPC
• LysoPC(14:0/0:0)
• lysoPC 14:0
• 1-myristoyl-sn-glycero-3-phos-phocholine
• (R)-2-Hydroxy-3-(tetradecanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1-Myristoyl-2-hydroxy-sn-glycero-3-PC
• Lyso-1-myristoyl-sn-3-phosphatidylcholine
• 1-Myristoyl-L-alpha-phosphorylcholine
• CS-0059637
• 1-C14:0-lysophosphatidylcholine betaine
• lysoPC a C14:0
• LPC(14:0)
• L--Myristoyl--lysolecithin
• DTXSID90942748
• Q27133313
• Choline, hydroxide, dihydrogen phosphate, inner salt, 3-ester with 1-monomyristin, L-
• CHEBI:64489
• VXUOFDJKYGDUJI-OAQYLSRUSA-N
• EX-A5418
• AKOS027328058
• GS-6041
• BP-26336
• 1-tetradecanoyl-sn-glycero-3-phosphocholine betaine
• Myristin, 1-mono-, 3-(dihydrogen phosphate), monoester with choline hydroxide, inner salt, L-
• (2R)-2-hydroxy-3-(tetradecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• L-alpha-Myristoyllysophosphatidylcholine
• 14:0 Lyso PC
• SCHEMBL19787878
• LPC 14:0
• 2-Hydroxy-3-(tetradecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphatato
• Lysophosphatidylcholine(14:0)
• 1-myristoyl-glycero-3-phosphocholine
• (R)-2-Hydroxy-3-(tetradecanoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• HY-113123
• 1-Myristoyl-sn-glycero-3-phosphatidylcholine
• 1-Myristoyl-sn-glycero-3-phosphocoline
• 3,5,9-TRIOXA-4-PHOSPHATRICOSAN-1-AMINIUM, 4,7-DIHYDROXY-N,N,N-TRIMETHYL-10-OXO-, INNER SALT, 4-OXIDE, (7R)-
• MFCD00036902
• LyPC(14:0)
• 14:0 Lyso PC, 1-myristoyl-2-hydroxy-sn-glycero-3-phosphocholine, powder
• LysoPC(14:0)
• 2T5V973UQY
• LMGP01050012
• Lysophosphatidylcholine(14:0/0:0)
• 20559-16-4
• LPC(14:0/0:0)
• LyPC(14:0/0:0)
• H10541
• PC(14:0/0:0)
• Myristoyl L-alpha-lysolecithin
• 1-myristoyl-sn-glycero-3-phosphocholine betaine
• 2-[hydroxy-[(2R)-2-hydroxy-3-tetradecanoyloxy-propoxy]phosphoryl]oxyethyl-trimethyl-ammonium
• 1-14:0-2-lysophosphatidylcholine
• J-013420
• 1-myristoylglycerophosphocholine
• Myristoyl L-alpha-lysophosphatidylcholine
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4,7-dihydroxy-N,N,N-trimethyl-10-oxo-, inner salt, 4-oxide, (R)-
• NS00074213
• 1-Tetradecanoyl-sn-glycero-3-phosphorylcholine
• (2-{[(2R)-2-hydroxy-3-(tetradecanoyloxy)propyl phosphono]oxy}ethyl)trimethylazanium
• Myristoyl Lyso-phosphocholine ,1-myristoyl-2-hydroxy-sn-glycero-3-phosphocholine
• CHEMBL462723
• 1ST169340

• MDL： MFCD00036902
• Inchi： 1S/C22H46NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-22(25)28-19-21(24)20-30-31(26,27)29-18-17-23(2,3)4/h21,24H,5-20H2,1-4H3/t21-/m1/s1
• InChI Key： VXUOFDJKYGDUJI-OAQYLSRUSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCC)=O)O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 467.30100
• Monoisotopic Mass: 467.30118980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 114.93000
• LogP: 4.86960
• Color/Form: 10 mg/mL (855575C-25mg)
  25 mg/mL (855575C-1g)
  25 mg/mL (855575C-200mg)
  25 mg/mL (855575C-500mg)
• Solubility: Not determined

1-Myristoyl-sn-glycero-3-phosphocholine Security Information

• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids 1-acyl-sn-glycero-3-phosphocholines
• Other Chemical Reagents

Additional information on 1-Myristoyl-sn-glycero-3-phosphocholine

Recent Advances in the Study of 1-Myristoyl-sn-glycero-3-phosphocholine (CAS: 20559-16-4) and Its Applications in Chemical Biology and Medicine

1-Myristoyl-sn-glycero-3-phosphocholine (CAS: 20559-16-4) is a lysophospholipid that has garnered significant attention in recent years due to its versatile roles in cellular signaling, membrane dynamics, and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its biochemical properties, mechanisms of action, and emerging applications in drug delivery and disease treatment.

Recent studies have elucidated the structural and functional characteristics of 1-Myristoyl-sn-glycero-3-phosphocholine, particularly its interaction with cell membranes and receptors. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and molecular dynamics simulations have provided insights into its conformational flexibility and binding affinities. These findings are critical for understanding its role in modulating cellular processes such as inflammation and apoptosis.

In the context of drug delivery, 1-Myristoyl-sn-glycero-3-phosphocholine has been investigated as a component of lipid-based nanoparticles. Its amphiphilic nature enables the formation of stable micelles and liposomes, which can encapsulate hydrophobic drugs and enhance their bioavailability. Recent preclinical studies have demonstrated the efficacy of these formulations in targeting cancer cells and reducing off-target effects, paving the way for potential clinical trials.

Furthermore, the compound's involvement in signaling pathways has been a focal point of research. For instance, it has been shown to activate specific G-protein-coupled receptors (GPCRs), influencing immune responses and metabolic regulation. These discoveries open new avenues for developing small-molecule modulators that could treat metabolic disorders or autoimmune diseases.

Despite these advancements, challenges remain in optimizing the stability and specificity of 1-Myristoyl-sn-glycero-3-phosphocholine-based therapeutics. Future research directions may include engineering derivatives with improved pharmacokinetic properties and exploring synergistic effects with other bioactive lipids. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these findings into practical applications.

In conclusion, 1-Myristoyl-sn-glycero-3-phosphocholine (CAS: 20559-16-4) represents a promising molecule with broad implications for chemical biology and medicine. Continued research into its mechanisms and applications will likely yield innovative therapies and deepen our understanding of lipid-mediated cellular processes.